Cas no 63365-14-0 (Benzonitrile, 2-amino-6-(1-piperidinyl)-)

Benzonitrile, 2-amino-6-(1-piperidinyl)- structure
63365-14-0 structure
Product Name:Benzonitrile, 2-amino-6-(1-piperidinyl)-
CAS No:63365-14-0
MF:C12H15N3
MW:201.267602205276
CID:1657081
PubChem ID:12715725
Update Time:2025-04-21

Benzonitrile, 2-amino-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-6-(1-piperidinyl)-
    • 2-amino-6-piperidin-1-ylbenzonitrile
    • 2-Amino-6-(piperidin-1-yl)benzonitrile
    • SCHEMBL533684
    • 63365-14-0
    • DB-134606
    • 2-(1-piperidinyl)-6-aminobenzonitrile
    • NJGCGPLXNSRJFG-UHFFFAOYSA-N
    • 2-amino-6-(1-piperidinyl)-benzonitrile
    • 2-amino-6-piperidinobenzonitrile
    • DTXSID00507802
    • 2-amino-6-(1-piperidinyl)benzonitrile
    • 2-Amino-6-(1-piperdinyl)benzonitrile
    • Inchi: 1S/C12H15N3/c13-9-10-11(14)5-4-6-12(10)15-7-2-1-3-8-15/h4-6H,1-3,7-8,14H2
    • InChI Key: NJGCGPLXNSRJFG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(C=2C#N)N)CCCCC1

Computed Properties

  • Exact Mass: 201.12675
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 53.05
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